2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid

• IUPAC Name: 2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid
• InChI: InChI=1S/C16H14N2O5S/c1-2-7-18-15(22)12(14(21)17-16(18)24)8-10-3-5-11(6-4-10)23-9-13(19)20/h2-6,8H,1,7,9H2,(H,19,20)(H,17,21,24)/b12-8-
• InChI Key: FILSITLUAQZRBX-WQLSENKSSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CC=C(C=C2)OCC(=O)O)C(=O)NC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C\C2=CC=C(C=C2)OCC(=O)O)/C(=O)NC1=S
• Molecular Formula: C16H14N2O5S
• Molecular Weight: 346.4 g/mol

Description

2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid is a complex organic compound with potential applications in various scientific fields. This compound features a phenoxyacetic acid backbone with a unique substitution pattern, making it an interesting subject for research in organic chemistry, medicinal chemistry, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the following steps:

Formation of the phenoxyacetic acid backbone: This can be achieved by reacting substituted phenols with chloroacetic acid in the presence of a base such as sodium hydroxide.

Introduction of the diazinan-5-ylidene moiety: This step involves the reaction of the phenoxyacetic acid derivative with a suitable diazinan-5-ylidene precursor under controlled conditions.

Formation of the sulfanylidene group: This can be introduced through a thiolation reaction using reagents like thiourea or similar sulfur-containing compounds.

Final assembly and purification: The final product is obtained after purification steps such as recrystallization or chromatography to ensure the desired purity and yield.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to scale up the production efficiently.

Chemical Reactions Analysis

Types of Reactions

2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The phenoxyacetic acid moiety can undergo substitution reactions with nucleophiles or electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like pyridine.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce thiols or thioethers.

Scientific Research Applications

2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound may have potential as a biochemical probe or as a precursor for biologically active molecules.

Medicine: Research into its pharmacological properties could reveal potential therapeutic applications, such as anti-inflammatory or anticancer activities.

Industry: The compound could be used in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, modulating their activity. For example, it could inhibit or activate certain pathways involved in cellular processes, leading to its observed effects. Detailed studies on its molecular targets and pathways are necessary to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

Phenoxyacetic acid derivatives: Compounds like 4-chloro-2-methylphenoxyacetic acid (MCPA) share a similar phenoxyacetic acid backbone but differ in their substitution patterns.

Diazinan derivatives: Compounds containing the diazinan moiety, such as certain herbicides and pharmaceuticals, can be compared based on their structural similarities and differences.

Uniqueness

The uniqueness of 2-[4-[(Z)-(4,6-dioxo-1-prop-2-enyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid lies in its specific substitution pattern and the presence of both the phenoxyacetic acid and diazinan moieties